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Compound of Interest

Compound Name:
Methyl 5-(chlorosulfonyl)-4-

methoxythiophene-3-carboxylate

Cat. No.: B063327 Get Quote

CAS Number: 175203-45-9

This technical guide provides a comprehensive overview of Methyl 5-(chlorosulfonyl)-4-
methoxythiophene-3-carboxylate, a key intermediate in organic synthesis. The document is

intended for researchers, scientists, and professionals in the field of drug development and fine

chemical manufacturing.

Chemical Identity and Properties
Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is a substituted thiophene

derivative containing a reactive chlorosulfonyl group, a methoxy group, and a methyl ester

functionality.[1][2][3] These features make it a versatile building block in the synthesis of more

complex molecules.[4]

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 175203-45-9 [1][2][3][5][6]

Molecular Formula C₇H₇ClO₅S₂ [1][3]

Molecular Weight 270.7 g/mol [1][3]

IUPAC Name

Methyl 5-(chlorosulfonyl)-4-

methoxythiophene-3-

carboxylate

[1][2]

SMILES
COC(=O)C1=CSC(=C1OC)S(

Cl)(=O)=O
[1][3]

InChIKey
IJGCJDNTXHGTFB-

UHFFFAOYSA-N
[1][3]

Synthesis
A detailed, step-by-step experimental protocol for the synthesis of Methyl 5-
(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is not extensively documented in

publicly available literature. However, based on general synthetic methodologies for similar

thiophene derivatives, its preparation likely involves a multi-step process. A plausible synthetic

route would begin with a suitably substituted thiophene precursor, followed by chlorosulfonation

to introduce the -SO₂Cl group, and subsequent esterification to yield the final product. The

precise reagents and reaction conditions would require specific laboratory development and

optimization.

Reactivity and Chemical Transformations
The primary site of reactivity in Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-
carboxylate is the highly electrophilic chlorosulfonyl group. This functional group readily

undergoes nucleophilic substitution reactions with a variety of nucleophiles. This reactivity is

fundamental to its utility as a synthetic intermediate.[4]

For instance, the chlorosulfonyl moiety can react with amines to form sulfonamides, with

alcohols to produce sulfonate esters, and with water to hydrolyze to the corresponding sulfonic
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acid. This versatility allows for the introduction of a sulfonyl linkage, a common structural motif

in many biologically active compounds.

Below is a diagram illustrating the general reactivity of the chlorosulfonyl group.

Reactants

Products
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(e.g., R-NH₂, R-OH)
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Click to download full resolution via product page

Figure 1: General reaction scheme for Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-
carboxylate.

Applications in Research and Development
As a functionalized heterocyclic compound, Methyl 5-(chlorosulfonyl)-4-methoxythiophene-
3-carboxylate serves as a valuable intermediate in the synthesis of a range of target

molecules, particularly in the pharmaceutical and agrochemical industries.[4] The ability to
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readily form sulfonamide and sulfonate ester linkages is crucial in the development of new

therapeutic agents and specialized chemicals.

While specific examples of blockbuster drugs derived directly from this starting material are not

prominent in the literature, its structural motifs are present in various classes of bioactive

molecules. Further research may uncover its utility in the synthesis of novel compounds with

potential applications in medicinal chemistry and material science.

Experimental Protocols
Detailed experimental protocols for the synthesis and subsequent reactions of Methyl 5-
(chlorosulfonyl)-4-methoxythiophene-3-carboxylate are not readily available in the

surveyed public domain literature. Researchers interested in utilizing this compound would

likely need to adapt general procedures for the manipulation of sulfonyl chlorides and

thiophene-based esters. Standard laboratory techniques for handling moisture-sensitive and

reactive compounds are recommended.

Signaling Pathways and Biological Activity
There is no specific information available in the public literature regarding the direct biological

activity of Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate or its involvement

in any signaling pathways. Its primary role is that of a synthetic building block, and any

biological effects would be characteristic of the final products synthesized from it.

Conclusion
Methyl 5-(chlorosulfonyl)-4-methoxythiophene-3-carboxylate is a specialized chemical

intermediate with significant potential in synthetic organic chemistry. Its key feature is the

reactive chlorosulfonyl group, which allows for the straightforward formation of sulfonamides

and related structures. While detailed experimental and biological data are limited in the public

domain, its structural characteristics make it a compound of interest for the synthesis of novel

molecules in drug discovery and material science. Further research and publication of its

synthetic applications would be beneficial to the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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